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Compound of Interest

Compound Name: 2,5-Dihydroxy-1,4-benzoquinone

CAS No.: 1760-52-7

Cat. No.: B7766668

Get Quote

Introduction

2,5-Dihydroxy-1,4-benzoquinone (DHBQ), a quinonoid organic compound, plays a significant

role in various chemical and biological processes. Its unique electronic and structural

characteristics, arising from the interplay of hydroxyl and carbonyl functional groups on a

benzoquinone core, make it a subject of interest for researchers in fields ranging from materials

science to drug development. A thorough understanding of its spectroscopic properties is

fundamental for its identification, characterization, and the elucidation of its behavior in different

chemical environments. This technical guide provides an in-depth overview of the nuclear

magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic data of

2,5-Dihydroxy-1,4-benzoquinone, complete with detailed experimental protocols and a logical

workflow for its analysis.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 2,5-Dihydroxy-1,4-
benzoquinone.
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Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ)
ppm

Multiplicity Assignment Solvent

~7.0-7.3 Singlet (broad)
Hydroxyl protons (-

OH)
DMSO-d₆

~5.8 Singlet Vinylic protons (=CH) DMSO-d₆

Note: The chemical shifts of the hydroxyl protons can be highly variable and are dependent on

concentration, temperature, and solvent.

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment Solvent

~180 Carbonyl carbons (C=O) DMSO-d₆

~150
Hydroxyl-substituted vinylic

carbons (C-OH)
DMSO-d₆

~110 Vinylic carbons (C-H) DMSO-d₆

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹) Intensity Assignment

~3331 Sharp, Strong O-H stretching vibration

~1616 Strong
C=O and C=C stretching

vibrations

~1350 Medium O-H bending vibration

~1200 Strong C-O stretching vibration

Table 4: UV-Vis Spectroscopic Data
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Solvent λmax (nm)

Methanol ~290, ~380

Ethanol ~290, ~380

Chloroform ~295, ~390

Experimental Protocols
Detailed methodologies for obtaining the spectroscopic data are provided below. These

protocols are generalized and may require optimization based on the specific instrumentation

and sample purity.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

Accurately weigh approximately 10-20 mg of dry 2,5-Dihydroxy-1,4-benzoquinone.

Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Ensure complete dissolution by gentle vortexing or sonication.

Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube.

Cap the NMR tube securely.

Instrumentation and Data Acquisition:

The NMR spectra are typically acquired on a 300 MHz or higher field NMR spectrometer.

¹H NMR:

Acquire the spectrum at room temperature.

Use a standard single-pulse experiment.

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).
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Apply a sufficient number of scans to achieve an adequate signal-to-noise ratio

(typically 16-64 scans).

Process the data with Fourier transformation, phase correction, and baseline correction.

The chemical shifts are referenced to the residual solvent peak of DMSO-d₆ at δ 2.50

ppm.

¹³C NMR:

Acquire the spectrum at room temperature.

Use a proton-decoupled pulse sequence (e.g., zgpg30).

Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200

ppm).

A larger number of scans is typically required compared to ¹H NMR to achieve a good

signal-to-noise ratio (e.g., 1024 or more scans), depending on the sample

concentration.

Process the data with Fourier transformation, phase correction, and baseline correction.

The chemical shifts are referenced to the solvent peak of DMSO-d₆ at δ 39.52 ppm.

2. Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of dry 2,5-Dihydroxy-1,4-benzoquinone into a fine

powder using an agate mortar and pestle.

Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) to

the mortar.

Gently mix the sample and KBr by further grinding until a homogeneous mixture is

obtained.

Transfer the mixture to a pellet press die.
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Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent

pellet.

Carefully remove the pellet from the die.

Instrumentation and Data Acquisition:

The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

Place the KBr pellet in the sample holder of the spectrometer.

Record a background spectrum of the empty sample compartment.

Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

The final spectrum is presented in terms of transmittance or absorbance versus

wavenumber (cm⁻¹).

3. Ultraviolet-Visible (UV-Vis) Spectroscopy

Sample Preparation:

Prepare a stock solution of 2,5-Dihydroxy-1,4-benzoquinone of a known concentration

(e.g., 1 mg/mL) in a suitable UV-grade solvent (e.g., methanol, ethanol, or chloroform).

From the stock solution, prepare a dilute solution with a concentration that results in an

absorbance reading between 0.1 and 1.0 at the wavelength of maximum absorption

(λmax). This typically requires a concentration in the range of 10-50 µg/mL.

Instrumentation and Data Acquisition:

The UV-Vis spectrum is recorded using a double-beam UV-Vis spectrophotometer.

Fill a quartz cuvette with the pure solvent to be used as a reference (blank).

Fill a second quartz cuvette with the sample solution.
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Place the cuvettes in the respective sample and reference holders of the

spectrophotometer.

Record the spectrum over a wavelength range of approximately 200-800 nm.

The resulting spectrum shows the absorbance as a function of wavelength, and the λmax

values are identified as the wavelengths of maximum absorbance.

Visualized Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of 2,5-
Dihydroxy-1,4-benzoquinone.
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Caption: Workflow for Spectroscopic Analysis.

This guide provides a comprehensive summary of the key spectroscopic data and

methodologies for the analysis of 2,5-Dihydroxy-1,4-benzoquinone, serving as a valuable

resource for researchers and professionals in the field.

To cite this document: BenchChem. [Spectroscopic Profile of 2,5-Dihydroxy-1,4-
benzoquinone: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7766668/docs#spectroscopic-profile-of-2-5-
dihydroxy-1-4-benzoquinone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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